1-((2,5-Dichlorophenyl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine
Description
1-((2,5-Dichlorophenyl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine, also known as DPP, is a synthetic compound that has gained attention in the scientific community due to its potential application in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Synthesis and Chemical Reactivity
A significant aspect of research on 1-((2,5-Dichlorophenyl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine involves its synthesis and reactivity. For instance, Smolobochkin et al. (2017) have developed a method for the synthesis of 1-(arylsulfonyl)pyrrolidines from phenols, which proceeds under mild conditions, illustrating a convenient approach for generating pyrrolidine-1-sulfonylarene derivatives (Smolobochkin et al., 2017). Similarly, An and Wu (2017) reported on the synthesis of sulfonated tetrahydropyridine derivatives via a radical reaction, highlighting the compound's role in generating sulfonated derivatives in moderate to good yields (An & Wu, 2017).
Application in Organic Synthesis
Further investigations have extended the application of this compound to the synthesis of more complex organic molecules. For example, Janosik et al. (2006) developed an efficient sulfonation protocol for 1-phenylsulfonyl-1H-pyrroles using chlorosulfonic acid, demonstrating a clean and straightforward approach for synthesizing sulfonyl chloride derivatives (Janosik et al., 2006). In addition, the work by Petit et al. (2014) on using the 2-(4-methylphenylsulfonyl)ethenyl group for the protection of NH groups showcases the versatility of sulfonyl-containing compounds in synthetic chemistry (Petit et al., 2014).
Potential Pharmaceutical Applications
The structural complexity and reactivity of 1-((2,5-Dichlorophenyl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine also pave the way for potential pharmaceutical applications. Research by Akbari et al. (2022) on the one-pot three-component synthesis of novel pyrrolin-2-ones in aqueous media indicates the potential for developing antimicrobial agents using sulfonyl-containing compounds as key intermediates (Akbari et al., 2022).
properties
IUPAC Name |
3-(benzenesulfonyl)-1-(2,5-dichlorophenyl)sulfonylpyrrolidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2NO4S2/c17-12-6-7-15(18)16(10-12)25(22,23)19-9-8-14(11-19)24(20,21)13-4-2-1-3-5-13/h1-7,10,14H,8-9,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPXWNYJNHMHYKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1S(=O)(=O)C2=CC=CC=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2NO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((2,5-Dichlorophenyl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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